Cas no 16432-53-4 (Hexane-1,4-diol)

• Product Name: Hexane-1,4-diol
• CAS No: 16432-53-4
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 96345
• PubChem ID: 10192564
• Update Time: 2025-05-27

Hexane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 1,4-Hexanediol
• hexane-1,4-diol
• hex-1,4-diol
• Hexan-1,4-diol
• 16432-53-4
• AKOS017514647
• EN300-4297331
• A1-00772
• AT33343
• DTXSID40436526
• SCHEMBL36865
• Hexane-1,4-diol

• Inchi： 1S/C6H14O2/c1-2-6(8)4-3-5-7/h6-8H,2-5H2,1H3
• InChI Key： QVTWBMUAJHVAIJ-UHFFFAOYSA-N
• SMILES： OC(CC)CCCO

Computed Properties

• Exact Mass: 118.09900
• Monoisotopic Mass: 118.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.9756
• Melting Point: 26.38°C (estimate)
• Boiling Point: 221.7°C (rough estimate)
• Refractive Index: 1.4530
• PSA: 40.46000
• LogP: 0.52980

Additional information on Hexane-1,4-diol

Hexane-1,4-diol (CAS No. 16432-53-4): An Overview of Properties, Applications, and Recent Research

Hexane-1,4-diol (CAS No. 16432-53-4) is a versatile chemical compound that has gained significant attention in various industries due to its unique properties and wide range of applications. This article provides a comprehensive overview of Hexane-1,4-diol, including its chemical structure, physical and chemical properties, synthesis methods, and recent research developments.

Chemical Structure and Properties

Hexane-1,4-diol is a linear diol with the molecular formula C₆H₁₄O₂. It consists of a hexane chain with hydroxyl groups attached to the first and fourth carbon atoms. The compound is a colorless liquid at room temperature and is soluble in water and many organic solvents. Its molecular weight is 130.17 g/mol, and it has a boiling point of approximately 205°C. The presence of two hydroxyl groups imparts Hexane-1,4-diol with excellent reactivity and the ability to form hydrogen bonds, making it useful in various chemical reactions.

Synthesis Methods

The synthesis of Hexane-1,4-diol can be achieved through several methods. One common approach involves the hydrogenation of adiponitrile, which is first converted to 1,4-butanediamine and then further reduced to form Hexane-1,4-diol. Another method involves the reaction of 1,4-butanediol with formaldehyde followed by reduction. These synthetic routes are well-established and have been optimized for industrial-scale production.

Applications in Industry

Hexane-1,4-diol finds extensive use in various industrial applications due to its unique properties. One of its primary applications is in the production of polyurethanes, where it serves as a chain extender or crosslinking agent. The presence of two hydroxyl groups allows it to react with isocyanates to form flexible and durable polyurethane polymers. These polymers are used in a wide range of products, including coatings, adhesives, elastomers, and foams.

Beyond polyurethanes, Hexane-1,4-diol is also used in the synthesis of other polymers such as polyesters and polyamides. Its ability to form strong hydrogen bonds makes it an excellent monomer for creating high-performance materials with enhanced mechanical properties. Additionally, it is used as a plasticizer in PVC formulations to improve flexibility and processability.

Pharmaceutical Applications

In the pharmaceutical industry, Hexane-1,4-diol has shown promise as a solvent and intermediate in the synthesis of various drugs. Its low toxicity and good solubility properties make it suitable for use in drug formulations. Recent research has explored its potential as a prodrug carrier for improving the bioavailability and stability of certain active pharmaceutical ingredients (APIs). Studies have demonstrated that conjugating APIs with Hexane-1,4-diol-based moieties can enhance their solubility and permeability across biological membranes.

Recent Research Developments

The versatility of Hexane-1,4-diol has led to ongoing research aimed at expanding its applications and improving its performance in existing uses. One area of focus is the development of novel catalysts for the selective hydrogenation of adiponitrile to produce high-purity Hexane-1,4-diol. Researchers are exploring metal-based catalysts such as palladium on carbon (Pd/C) and ruthenium-based catalysts to achieve higher yields and selectivity.

In addition to catalytic improvements, there is growing interest in using Hexane-1,4-diol strong>-based materials for advanced applications such as drug delivery systems and tissue engineering scaffolds. Recent studies have shown that incorporating Hexane-1,4-diol strong>-derived polymers into these systems can enhance their biocompatibility and mechanical strength. For example, a study published in the Journal of Materials Chemistry B demonstrated that polyurethanes containing < strong > Hexane-1 , 4 - diol strong > exhibited excellent mechanical properties and supported cell growth better than traditional materials. p > p > p > article > response >